3-(pyridazin-3-yl)propanoic acid hydrochloride
Description
3-(pyridazin-3-yl)propanoic acid is a compound with the linear formula C7H8N2O2 . It’s a derivative of pyridazin-3(2H)-ones, which have attracted the attention of medicinal chemists due to their diverse pharmacological activities .
Synthesis Analysis
The pyridazin-3(2H)-one skeleton, which is a part of 3-(pyridazin-3-yl)propanoic acid, was first prepared by E. Fischer by cyclizing the phenylhydrazone of levulinic acid followed by oxidation in the presence of PCl5 . The most common synthesis consists of the reaction of hydrazine or aryl hydrazines either with mixtures of ketones and esters, or with 1,4-dicarbonyl compounds .Molecular Structure Analysis
The empirical formula of 3-(pyridazin-3-yl)propanoic acid is C8H9NO2 . The molecular weight is 151.16 .Chemical Reactions Analysis
3-Pyridinepropionic acid, a similar compound, is commonly used as a ligand to make coordination polymers . It can react with AgNO3, Cu(NO3)2·6H2O, and Zn(NO3)2·6H2O in MeOH to prepare new coordination polymers .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(pyridazin-3-yl)propanoic acid hydrochloride involves the reaction of pyridazine with 3-bromopropanoic acid followed by hydrolysis and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "Pyridazine", "3-bromopropanoic acid", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Dissolve pyridazine in diethyl ether and add sodium hydroxide to the solution.", "Step 2: Add 3-bromopropanoic acid to the solution and stir for several hours at room temperature.", "Step 3: Extract the product with diethyl ether and wash with water.", "Step 4: Hydrolyze the product with sodium hydroxide and water.", "Step 5: Acidify the solution with hydrochloric acid to obtain 3-(pyridazin-3-yl)propanoic acid hydrochloride.", "Step 6: Recrystallize the product from water to obtain pure compound." ] } | |
CAS No. |
2639456-88-3 |
Molecular Formula |
C7H9ClN2O2 |
Molecular Weight |
188.6 |
Purity |
95 |
Origin of Product |
United States |
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